N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(tert-pentyl)amine

• Molecular Formula: C15H24ClNO2
• Molecular Weight: 285.81 g/mol
• IUPAC Name: N-[(5-chloro-2-ethoxy-3-methoxyphenyl)methyl]-2-methylbutan-2-amine
• InChI: InChI=1S/C15H24ClNO2/c1-6-15(3,4)17-10-11-8-12(16)9-13(18-5)14(11)19-7-2/h8-9,17H,6-7,10H2,1-5H3
• InChI Key: CHNQLAVFUXGPED-UHFFFAOYSA-N
• SMILES: CCC(C)(C)NCC1=CC(=CC(=C1OCC)OC)Cl
• Canonical SMILES: CCC(C)(C)NCC1=C(C(=CC(=C1)Cl)OC)OCC

Description

N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(tert-pentyl)amine, also known as CEM-102, is a novel antibiotic that belongs to the family of tetracyclines. It was first synthesized in 2004 by Cempra Pharmaceuticals, and has since been the subject of extensive scientific research due to its potential use in treating a variety of bacterial infections.

Mechanism of Action

N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(tert-pentyl)amine works by binding to the bacterial ribosome, which is responsible for the synthesis of proteins. By binding to the ribosome, N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(tert-pentyl)amine prevents the bacteria from producing essential proteins, ultimately leading to their death.
Biochemical and Physiological Effects
N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(tert-pentyl)amine has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit protein synthesis in bacteria, and has also been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(tert-pentyl)amine has a number of advantages for use in lab experiments. It is highly effective against a wide range of bacterial strains, and has been shown to be effective at low concentrations. However, there are also limitations to its use, including the potential for resistance to develop over time.

Future Directions

There are a number of potential future directions for research on N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(tert-pentyl)amine. One area of interest is the development of new formulations of the drug that are more effective at penetrating bacterial biofilms. Additionally, there is interest in exploring the use of N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(tert-pentyl)amine in combination with other antibiotics to enhance its effectiveness. Finally, there is ongoing research into the potential use of N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(tert-pentyl)amine in treating infections caused by antibiotic-resistant bacteria.

Synthesis Methods

The synthesis of N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(tert-pentyl)amine involves a multi-step process that begins with the reaction of 5-chloro-2-ethoxy-3-methoxybenzaldehyde with tert-pentylamine. This intermediate is then subjected to a series of reactions that ultimately lead to the formation of N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(tert-pentyl)amine.

Scientific Research Applications

N-(5-chloro-2-ethoxy-3-methoxybenzyl)-N-(tert-pentyl)amine has been the subject of numerous scientific studies due to its potential use in treating a variety of bacterial infections. It has been shown to be effective against both gram-positive and gram-negative bacteria, including strains that are resistant to other antibiotics.